![molecular formula C20H27N3O4 B5637428 1-({1-[2-(4-methoxyphenyl)ethyl]-6-oxo-3-piperidinyl}carbonyl)-1,4-diazepan-5-one](/img/structure/B5637428.png)
1-({1-[2-(4-methoxyphenyl)ethyl]-6-oxo-3-piperidinyl}carbonyl)-1,4-diazepan-5-one
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Overview
Description
The compound "1-({1-[2-(4-methoxyphenyl)ethyl]-6-oxo-3-piperidinyl}carbonyl)-1,4-diazepan-5-one" pertains to a class of chemicals that are typically synthesized for research and therapeutic applications. Although specific literature on this compound is scarce, its structural components suggest it is related to piperidine and diazepanone derivatives, which are known for various biological activities.
Synthesis Analysis
The synthesis of related compounds often involves multi-step chemical reactions, starting from readily available precursors. For instance, compounds with piperidine and benzisoxazole frameworks are synthesized through reactions involving alkylation, amidation, and cyclization steps (C. Brown-Proctor et al., 1999). These procedures might give insights into the synthetic strategies that could be applied to the target molecule.
Molecular Structure Analysis
Molecular structure analysis typically involves determining the arrangement of atoms within the compound. For structurally similar compounds, X-ray crystallography and NMR spectroscopy are commonly used (I. Khan et al., 2013). These techniques help elucidate the stereochemistry and confirm the molecular structure.
Chemical Reactions and Properties
Piperidine analogs are involved in various chemical reactions, reflecting their chemical properties. They show interactions based on their functional groups, such as amide, ester, or ether (T. Prisinzano et al., 2002). The reactivity can be influenced by substituents on the phenyl ring or the piperidine nitrogen.
Physical Properties Analysis
Physical properties such as solubility, melting point, and crystalline structure are determined experimentally. Compounds with similar structures have been reported to crystallize in various space groups, indicating diverse physical behaviors (M. Kaur et al., 2012).
Chemical Properties Analysis
The chemical properties of such compounds often involve their pharmacological potential, interaction with biological systems, and reactivity towards different chemical reagents. Although the specifics for this compound are not directly available, analogs have shown varied biological activities (S. Saingar et al., 2011).
properties
IUPAC Name |
1-[1-[2-(4-methoxyphenyl)ethyl]-6-oxopiperidine-3-carbonyl]-1,4-diazepan-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3O4/c1-27-17-5-2-15(3-6-17)8-11-23-14-16(4-7-19(23)25)20(26)22-12-9-18(24)21-10-13-22/h2-3,5-6,16H,4,7-14H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDRZVFKQWOOZBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCN2CC(CCC2=O)C(=O)N3CCC(=O)NCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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